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Compound of Interest

Compound Name: PM226

Cat. No.: B2447522 Get Quote

For Immediate Reference: This document outlines the essential procedures for the safe

handling and disposal of 3M™ Protective Material PM-226, designed for researchers,

scientists, and drug development professionals. Adherence to these guidelines is critical for

ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Prior to handling PM226, it is imperative to be familiar with its properties and the necessary

safety measures. This section details the required personal protective equipment (PPE) and

immediate actions in case of exposure.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for PM-226 indicates that no special chemical protective

gloves are required, it is best practice in a laboratory setting to always wear standard PPE.
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PPE Category Specification

Eye Protection
Safety eyewear designed to protect against

splash of liquids.

Skin Protection
Standard laboratory gloves (Nitrile or

Neoprene).

Respiratory
Use in a well-ventilated area. If ventilation is not

adequate, use respiratory protection equipment.

First Aid Measures in Case of Exposure
Exposure Route First Aid Protocol

Eye Contact

Immediately flush with large amounts of water.

Remove contact lenses if easy to do. Continue

rinsing. Get medical attention.[1]

Skin Contact

Immediately wash with soap and water. Remove

contaminated clothing and wash before reuse. If

signs/symptoms develop, get medical attention.

[1]

Inhalation
Remove person to fresh air. If you feel unwell,

get medical attention.[1]

Ingestion
Rinse mouth. If you feel unwell, get medical

attention.[1]

PM226 Properties and Hazard Information
The following table summarizes the known physical and chemical properties of PM226 as per

the manufacturer's Safety Data Sheet.
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Property Value

Physical State Liquid

Color Not Specified

Odor Minimal Solvent

pH Approximately 3

Boiling Point Approximately 100 ºC

Flash Point Non-combustible

Vapor Pressure Approximately 18 mmHg [@ 20 ºC]

Density 1.0 g/ml

Solubility in Water Complete

Percent Volatile Approximately 80 %

Step-by-Step Disposal Procedure
The disposal of PM226 must be conducted in a manner that ensures the safety of laboratory

personnel and compliance with all relevant regulations. The following workflow outlines the

required steps.
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Step 1: Containment

Step 2: Collection

Step 3: Packaging and Labeling

Step 4: Disposal

Spill Occurs

Evacuate and Ventilate Area

Contain Spill with Absorbent Material

Mix Absorbent Until Dry

Collect Spilled Material

Place in Approved, Closed Container

Label as Hazardous Waste

Clean Residue with Water

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: PM226 Disposal Workflow
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Spill Containment
Evacuate and Ventilate: In the event of a spill, immediately evacuate the area and ensure it

is well-ventilated. For larger spills or those in confined spaces, use mechanical ventilation to

disperse vapors.

Contain Spill: Working from the outside of the spill inward, cover the spill with an inorganic

absorbent material such as bentonite or vermiculite.

Collection and Packaging
Absorb Material: Mix the absorbent material with the spilled PM226 until it appears dry. It is

important to note that adding an absorbent material does not neutralize the hazard.

Collect Waste: Carefully collect as much of the absorbed material as possible.

Package for Disposal: Place the collected material into a closed container that is approved

for transportation by the relevant authorities.

Label Container: Clearly label the container as hazardous waste in accordance with your

institution's and local regulations.

Final Disposal
Clean Up Residue: Clean the area of any remaining residue with water.

Dispose of Waste: Dispose of the sealed container through an approved waste disposal

plant or licensed hazardous waste handler.[2] Always adhere to applicable local, regional,

national, and international regulations.

Regulatory and Compliance Summary
Disposal of chemical waste is strictly regulated. It is the responsibility of the generator to

ensure that all waste is handled and disposed of in accordance with all applicable laws. This

includes, but is not limited to, regulations from the Environmental Protection Agency (EPA) in

the United States and equivalent bodies in other regions. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance on waste disposal

procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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